Cas no 161042-41-7 (2-Deschloro Carfentrazone Ethyl Ester)

• Product Name: 2-Deschloro Carfentrazone Ethyl Ester
• CAS No: 161042-41-7
• MF: C₁₅H₁₅ClF₃N₃O₃
• MW: 377.746113061905
• CID: 5544266
• Update Time: 2025-06-14

2-Deschloro Carfentrazone Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Deschloro Carfentrazone Ethyl Ester
• Benzenepropanoic acid, 2-chloro-5-[4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl]-4-fluoro-, ethyl ester

• Inchi： 1S/C15H15ClF3N3O3/c1-3-25-13(23)5-4-9-6-12(11(17)7-10(9)16)22-15(24)21(14(18)19)8(2)20-22/h6-7,14H,3-5H2,1-2H3
• InChI Key： FMSBECMBLPOLKJ-UHFFFAOYSA-N
• SMILES： C1(CCC(OCC)=O)=CC(N2C(=O)N(C(F)F)C(C)=N2)=C(F)C=C1Cl

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 422.3±55.0 °C(Predicted)
• pka: -1.91±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-Deschloro Carfentrazone Ethyl Ester

Research Brief on 2-Deschloro Carfentrazone Ethyl Ester (CAS: 161042-41-7): Recent Advances and Applications

The compound 2-Deschloro Carfentrazone Ethyl Ester (CAS: 161042-41-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. As a derivative of carfentrazone-ethyl, this compound has been the subject of recent studies focusing on its synthesis, metabolic pathways, and biological activities. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its relevance in both agricultural and pharmaceutical contexts.

Recent studies have explored the synthetic pathways for 2-Deschloro Carfentrazone Ethyl Ester, with a focus on optimizing yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and its metabolites. These efforts are critical for ensuring the reproducibility and scalability of its production, which is essential for both research and industrial applications.

In the agricultural sector, 2-Deschloro Carfentrazone Ethyl Ester has been investigated as a potential herbicide due to its structural similarity to carfentrazone-ethyl, a known protoporphyrinogen oxidase (PPO) inhibitor. Preliminary studies suggest that this compound may exhibit herbicidal activity with reduced environmental persistence, making it a candidate for sustainable weed management strategies. However, further field trials are needed to confirm its efficacy and safety profile.

From a pharmaceutical perspective, the metabolic fate of 2-Deschloro Carfentrazone Ethyl Ester has been a key area of investigation. Recent in vitro and in vivo studies have identified several metabolites, some of which exhibit bioactive properties. These findings open new avenues for exploring the compound's potential as a lead structure for drug development, particularly in the context of enzyme inhibition and receptor modulation.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and potential side effects. Regulatory considerations, including toxicity and environmental impact assessments, must also be addressed before widespread adoption can occur. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and unlocking the full potential of 2-Deschloro Carfentrazone Ethyl Ester.

In conclusion, the latest research on 2-Deschloro Carfentrazone Ethyl Ester (CAS: 161042-41-7) underscores its versatility and potential across multiple domains. Continued investigation into its synthesis, biological activities, and applications will be essential for translating these findings into practical solutions for agriculture and medicine.